2-[4-(Benzyloxy)phenyl]acrylic acid methyl ester

• Molecular Formula: C17H16O3
• Molecular Weight: 268.31 g/mol
• IUPAC Name: methyl 2-(4-phenylmethoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C17H16O3/c1-13(17(18)19-2)15-8-10-16(11-9-15)20-12-14-6-4-3-5-7-14/h3-11H,1,12H2,2H3
• InChI Key: OWYSGIUMAMDJSJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=C)C1=CC=C(C=C1)OCC2=CC=CC=C2

Description

2-[4-(Benzyloxy)phenyl]acrylic acid methyl ester is a useful research compound. Its molecular formula is C17H16O3 and its molecular weight is 268.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(4-benzyloxy-phenyl)-acetic acid methyl ester (10 g; 0.04 mol)) was charged to toluene (100 ml). Further potassium carbonate (13.47 g; 0.09 mol), paraformaldehyde (2.9 g, 0.097 mol) and tetrabutyl ammonium iodide (0.72 g) were charged and the reaction mixture thus obtained was refluxed for 5.5-6 hours. The reaction mass was cooled to 25-30° C. and filtered. The filtrate contains 2-(4-benzyloxy-phenyl)-acrylic acid methyl ester.